Cas no 56247-19-9 (3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI))

3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI) structure
56247-19-9 structure
Product Name:3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI)
CAS No:56247-19-9
MF:C11H16O2
MW:180.243543624878
CID:385661
PubChem ID:318769
Update Time:2025-04-19

3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3H-2-Benzopyran-3-one,octahydro-4a-methyl-4-methylene-, cis- (9CI)
    • 4a-methyl-4-methylidene-1,5,6,7,8,8a-hexahydroisochromen-3-one
    • AC1L7YSI
    • NSC258263
    • NSC-258263
    • 56247-19-9
    • DTXSID10312560
    • Inchi: 1S/C11H16O2/c1-8-10(12)13-7-9-5-3-4-6-11(8,9)2/h9H,1,3-7H2,2H3
    • InChI Key: QXHAUVPEFZXOAC-UHFFFAOYSA-N
    • SMILES: O1C(C(=C)C2(C)CCCCC2C1)=O

Computed Properties

  • Exact Mass: 180.11508
  • Monoisotopic Mass: 180.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.04
  • Boiling Point: 301.9°Cat760mmHg
  • Flash Point: 123°C
  • Refractive Index: 1.494
  • PSA: 26.3
  • LogP: 2.29590

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